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Get Quote

This document provides a detailed guide on the application and handling of Zhan Catalyst-1B, a high-

performance ruthenium-based complex essential for olefin metathesis reactions in chemical synthesis and

drug development. Its unique design supports enhanced reaction rates and selectivity, making it

particularly valuable for constructing complex molecular architectures. [1] [2]

Chemical Profile and Specifications

Zhan Catalyst-1B is a green solid with a molar mass of 733.75 g·mol⁻¹. Its key identifiers and physical

properties are summarized below. [1] [2] [3]

Property Specification

IUPAC Name Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(II) [1]

Molecular
Formula

C₃₃H₄₃Cl₂N₃O₃RuS [1] [2] [3]

CAS Number 918870-76-5 [2] [3]

Appearance Green powder [1] [2]
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Property Specification

Molar Mass 733.75 g·mol⁻¹ [1] [2]

This catalyst belongs to the Hoveyda-Grubbs-type catalyst family but is distinguished by an electron-

withdrawing dimethylsulfonamide group on the benzylidene ether ligand. This modification enhances its

initiation rate and stability. A key advantage is its solubility in common organic solvents like

dichloromethane and chloroform, and insolubility in alcohols, facilitating easy product separation and

catalyst recovery. [1]

Applications in Synthetic Chemistry

Zhan Catalyst-1B is versatile for various metathesis reactions central to organic and polymer synthesis. [1]

[2]

Primary Application Areas

Ring-Closing Metathesis (RCM) for Macrocyclization: This is crucial in drug discovery for
constructing large, constrained ring systems found in many active pharmaceutical ingredients. The

catalyst's high activity and selectivity enable efficient formation of these challenging macrocycles. [1]
[4]

Chemical Synthesis and Pharmaceutical Production: It is ideal for synthesizing fine chemicals
and complex intermediates, where high yield and selectivity are paramount. [2]

Sustainable Polymer Synthesis: The catalyst is effective in depolymerizing materials like butadiene
rubber via metathesis, enabling the sustainable production of polyesters and polyols from waste

elastomers. [5]

Quantitative Performance Data

The following table summarizes performance metrics for various reaction types catalyzed by Zhan

Catalyst-1B and related complexes.
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Reaction Type Substrate
Catalyst
Loading

Key Outcome Notes

General
Metathesis [1]

Various

olefins

1 - 5 mol% High yields, excellent

selectivity

Superior performance with

substituted olefins

Recyclability [1] - - Can be reused over

multiple cycles

Recovered via

precipitation/filtration

Rubber
Metathesis [5]

Butadiene

Rubber

Not

Specified

Successful

degradation to useful
polymers

Sustainable production of

polyols

Detailed Experimental Protocols

General Procedure for Ring-Closing Metathesis

This protocol is adapted for macrocyclization, a common step in drug development. [1] [4]

Step 1: Reaction Setup

In an inert atmosphere glovebox or using standard Schlenk techniques, charge a dried reaction
vessel with the diene substrate (1.0 equivalent).
Add dry, degassed solvent (e.g., dichloromethane, toluene) to achieve a substrate
concentration of 0.01 to 0.05 M.

Add Zhan Catalyst-1B (1.0 - 2.0 mol%) to the solution and seal the vessel.

Step 2: Reaction Execution

Heat the reaction mixture to 40-50 °C with stirring. Monitor reaction progress by TLC or GC-MS.

Typical reaction times range from 2 to 12 hours, depending on substrate reactivity.

Step 3: Reaction Work-up

Once complete, cool the reaction mixture to room temperature.

Add a few drops of ethyl vinyl ether and stir for 30 minutes to quench the catalyst.
Concentrate the solution under reduced pressure.
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Step 4: Product Purification

Purify the crude product by flash column chromatography on silica gel to yield the desired
macrocycle.

Catalyst Recovery and Recycling Protocol

Zhan Catalyst-1B can be recovered and reused, minimizing metal waste and cost. [1]

Step 1: Precipitation

After the metathesis reaction and quenching, concentrate the reaction mixture.

Slowly add the concentrated solution to a large volume of a poor solvent like methanol or
ethanol (in which the catalyst is insoluble) with vigorous stirring.

Step 2: Isolation

A green solid (the recovered catalyst) will precipitate. Collect the solid via vacuum filtration.

Wash the solid cake thoroughly with cold methanol and dry under high vacuum.

Step 3: Reuse

The recovered catalyst can be directly used in a subsequent metathesis reaction. Activity may

gradually decrease over multiple cycles, which can be compensated for by slightly extending
reaction times. [1]

The following diagram illustrates the experimental workflow, from setup to catalyst recovery.
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Start Reaction Setup

Charge substrate and solvent
under inert atmosphere

Add Zhan Catalyst-1B
(1-2 mol%)

Heat to 40-50°C
with stirring

Monitor reaction
by TLC/GC-MS

Quench with
ethyl vinyl ether

Concentrate
reaction mixture

Purify product by
flash chromatography

For Product Isolation

Precipitate catalyst
in methanol

For Catalyst Recovery

Filter, wash, and dry
catalyst

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 8 Tech Support

https://www.smolecule.com/products/s6609673?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Reuse recovered catalyst

Click to download full resolution via product page

Handling, Storage, and Safety

Proper handling is crucial for maintaining catalyst activity and ensuring safety. [2]

Handling Precautions: Always use appropriate personal protective equipment (PPE), including
gloves and safety glasses. Handle the catalyst in a well-ventilated hood to avoid inhalation of

powder.
Storage Conditions: Store the catalyst in its original container in a cool, dry place away from

moisture and direct sunlight. For long-term storage, keep it under an inert atmosphere (e.g., argon or
nitrogen) at -20 °C.

Stability and Shelf Life: The catalyst is stable under ambient conditions for short periods, but it is
sensitive to air and moisture over time. The typical shelf life is up to two years when stored properly.

[2]
Incompatibilities: Avoid contact with strong oxidizing agents and acids.

Troubleshooting Guide

Problem Potential Cause Solution

Low Conversion Catalyst deactivation by
air/moisture

Ensure solvents are dry and degassed;
use strict inert atmosphere.

Insufficient catalyst
loading

Increase catalyst loading to 2-5 mol%.

Poor Catalyst Recovery Incomplete precipitation Use a larger volume of methanol; ensure
thorough mixing.

Fine particle size Use filter aid during vacuum filtration.

Decreased Activity in
Recycled Catalyst

Partial decomposition Slightly increase reaction time or

temperature for subsequent cycles.
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Conclusion

Zhan Catalyst-1B is a robust and versatile catalyst that significantly advances olefin metathesis. Its high

activity, selectivity, and unique recyclability make it an indispensable tool for researchers developing new

pharmaceuticals and sustainable polymers. The protocols provided herein offer a reliable foundation for its

effective application in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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